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Compound of Interest

Compound Name: 4'-Hydroxy-7-methoxyflavanone

CAS No.: 61504-06-1

Cat. No.: B600461 Get Quote

Technical Guidance for Laboratory & Safety Operations

Executive Summary & Operational Directive
Immediate Action Required: Treat 4'-Hydroxy-7-methoxyflavanone as a Solid Organic

Hazardous Waste.

While this compound (a flavonoid derivative) is naturally occurring and often viewed as "low

toxicity" compared to heavy metals or alkylating agents, it must never be disposed of via

sanitary sewer systems (sink disposal). Its poor water solubility and potential bio-activity

necessitate thermal destruction (incineration) via a licensed waste handler.

Core Safety Directive: The primary operational hazard during disposal is dust generation.[1]

Inhalation of flavonoid particulates can cause respiratory sensitization and irritation.[1] All

disposal workflows must prioritize dust containment.[1]

Chemical Identification & Hazard Assessment
To ensure the integrity of your waste stream, you must verify the chemical identity. Disposal

protocols are dictated by the physical properties described below.

Table 1: Physical & Safety Data Profile
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Parameter Technical Detail Operational Implication

Common Name
Isosakuranetin; 4'-

Methylnaringenin

Use these aliases for waste

tagging.[1]

CAS Number 480-43-3
Required for waste manifest.

[1]

Physical State
Solid Powder (White to off-

white)

High risk of aerosolization;

requires N95/P100 or Fume

Hood.[1]

Solubility
Soluble in DMSO, Methanol,

Ethanol; Insoluble in Water

DO NOT FLUSH. Will

precipitate and clog plumbing.

[1]

GHS Classification WARNING
Handle with standard chemical

hygiene.

Hazard Statements
H315 (Skin Irrit.), H319 (Eye

Irrit.), H335 (Resp.[2] Irrit.)

PPE must cover eyes, skin,

and lungs.[1][3]

Expert Insight (Causality): The "Warning" classification often leads to complacency.[1] However,

the H335 (Respiratory Irritation) code is critical here. Flavonoids are polyphenolic; inhaling high

concentrations can trigger inflammatory responses in the mucous membranes.[1] Self-

Validation: If you can taste a metallic or sweet dust in the air during handling, your containment

has failed.

Pre-Disposal Stabilization & Segregation
Before moving the chemical to the central waste area, you must stabilize it at the bench level.

A. Solid Waste (Pure Powder)
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Primary Container: Place the original vial or contaminated weigh boats into a clear, sealable

secondary bag (e.g., Ziploc or whirl-pak).[1]

Labeling: Apply a "Solid Organic Waste" label immediately.[1]

Contamination Control: Wipe the exterior of the container with a damp paper towel (methanol

or water) to remove static-clung dust.[1] Dispose of the towel as solid waste.

B. Liquid Waste (Stock Solutions)
If the compound is dissolved in solvent (e.g., DMSO or Methanol), the solvent dictates the

waste stream, not the solute.

Non-Halogenated Stream: If dissolved in Methanol, Ethanol, or DMSO.[1]

Halogenated Stream: If dissolved in Dichloromethane (DCM) or Chloroform.[1]

The Disposal Workflow (Step-by-Step)
This protocol utilizes a logic-branching approach to ensure compliance with RCRA (Resource

Conservation and Recovery Act) and local regulations.[1]

Diagram 1: Waste Stream Decision Logic
This diagram illustrates the critical decision points for segregating Isosakuranetin waste to

prevent incompatible mixing and ensure regulatory compliance.
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Caption: Decision tree for segregating 4'-Hydroxy-7-methoxyflavanone waste based on

physical state and solvent carrier.

Detailed Protocol
Personal Protective Equipment (PPE):

Nitrile gloves (standard thickness is sufficient).[1]
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Safety goggles (standard ANSI Z87.1).[1]

Lab coat (buttoned).

Collection:

Solids: Collect using a dedicated waste jar for "Organic Solids." Do not mix with oxidizers

(e.g., nitrates, permanganates) as organic dusts can be combustible.

Liquids: Pour into the appropriate carboy (Halogenated vs. Non-Halogenated). Leave 10%

headspace in the bottle to prevent over-pressurization due to thermal expansion.[1]

Tagging/Manifesting:

Write out the full chemical name: 4'-Hydroxy-7-methoxyflavanone.

Avoid using only the abbreviation "Isosakuranetin" if your waste hauler requires IUPAC or

common chemical names.[1]

Check "Irritant" on the hazard checkbox.[1]

Emergency Spill Response
In the event of a benchtop spill, follow this "Wet-Wipe" method to prevent aerosolization.

Isolate: Alert nearby personnel.

Protect: Ensure you are wearing a mask (N95) or working inside the fume hood.[1]

Dampen: Do NOT dry sweep.[1] This will launch particles into the air.[1] Cover the powder

with a paper towel soaked in water or ethanol.[1]

Collect: Scoop up the damp towel and powder mixture.[1]

Dispose: Place in the "Solid Organic Waste" container.

Clean: Wash the surface with soap and water to remove sticky residues.[1]
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Regulatory & Compliance Context
Why do we segregate?

EPA RCRA Status: While 4'-Hydroxy-7-methoxyflavanone is not a P-listed or U-listed

acute hazardous waste [1], it falls under the "Characteristic" or "Process" waste definitions

when discarded.[1]

Incineration Requirements: Most organic lab waste is incinerated.[1] Segregating

halogenated solvents is crucial because burning halogens creates acidic gases (HCl, HBr)

that require special scrubbers. Mixing non-halogenated flavonoids with halogenated solvents

unnecessarily increases the cost of disposal for the entire container.[1]

Table 2: Waste Stream Compatibility Matrix
Waste Type

Compatibility with
Isosakuranetin

Action

Organic Solvents Compatible
Safe to mix in liquid waste

streams.[1]

Aqueous Acids (pH < 2) Incompatible
May degrade the compound;

dispose separately.

Oxidizers DANGEROUS
Risk of fire/reaction. NEVER

MIX.

Biohazardous Waste Conditional

Only if the compound was

used in cell culture. Autoclave

before disposal.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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